N-(3-(benzofuran-2-yl)propyl)-5-chloro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)propyl]-5-chloro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H18ClNO4S/c1-23-17-9-8-14(19)12-18(17)25(21,22)20-10-4-6-15-11-13-5-2-3-7-16(13)24-15/h2-3,5,7-9,11-12,20H,4,6,10H2,1H3
• InChI Key: AWVMOJJCXUKKTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCCCC2=CC3=CC=CC=C3O2
• Molecular Formula: C18H18ClNO4S
• Molecular Weight: 379.9 g/mol

Description

Benzofuran derivatives are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran rings can be constructed using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran derivatives can be obtained through various chemical reactions. For example, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI).

Scientific Research Applications

Anti-Tumor Activity

• Benzofuran derivatives have been investigated for their anti-tumor properties. .

Antibacterial Applications

• Benzofuran compounds often possess antibacterial activity. .

Anti-Oxidative Properties

• Oxidative stress plays a role in various diseases. .

Anti-Viral Potential

• Benzofuran derivatives have been investigated for their anti-viral activity. .

Drug Lead Compound Exploration

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Synthetic Chemistry and Novel Methods

• Researchers have developed innovative methods for constructing benzofuran rings. .

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on the specific compound and its biological activity. For example, some benzofuran derivatives have shown anti-hepatitis C virus activity.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary depending on the specific compound. It’s important to refer to the Safety Data Sheet (SDS) for specific information.

Future Directions

Benzofuran derivatives have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on discovering new benzofuran derivatives and studying their biological activities and potential applications.